Cas no 2019170-27-3 (tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate
• CAS No: 2019170-27-3
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• CID: 5983841
• PubChem ID: 165795343
• Update Time: 2025-06-07

tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(3-bromo-4-methylphenyl)ethyl]carbamate
• 2019170-27-3
• EN300-1889050

• Inchi： 1S/C14H21BrN2O2/c1-9-5-6-10(7-11(9)15)12(8-16)17-13(18)19-14(2,3)4/h5-7,12H,8,16H2,1-4H3,(H,17,18)
• InChI Key： GWZSDKOJICSHLF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.07864g/mol
• Monoisotopic Mass: 328.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate

Chemical Profile of tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate (CAS No. 2019170-27-3)

tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate, identified by its CAS number 2019170-27-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class, characterized by the presence of a carbonyl group (-COO-) linked to an amine group. The molecular structure incorporates a tert-butyl moiety, which contributes to its stability and reactivity, alongside a phenyl ring substituted with bromine and a methyl group at the 3rd and 4th positions, respectively. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The significance of this compound lies in its potential applications as a building block for more complex pharmacophores. The 3-bromo-4-methylphenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs. Additionally, the N-2-amino group provides a site for further functionalization, enabling the attachment of other pharmacologically relevant moieties. This adaptability has positioned it as a candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in leveraging such intermediates to develop treatments for neurological disorders, cancer, and infectious diseases. The bromo-substituted aromatic ring is particularly noteworthy, as bromine atoms are frequently incorporated into drugs due to their ability to influence electronic properties and metabolic pathways. For instance, studies have demonstrated that brominated aromatic compounds can exhibit enhanced binding affinity to target proteins, thereby improving drug efficacy. The methyl group at the 4th position further fine-tunes the steric and electronic environment, making it easier to modulate biological activity.

Recent research has highlighted the role of carbamates in medicinal chemistry. Carbamates are known for their versatility in drug design due to their ability to act as both acylating agents and protecting groups. The tert-butyl carbamate moiety, in particular, is favored for its stability under various reaction conditions while still being removable under mild acidic or basic conditions. This characteristic makes it an excellent choice for constructing complex molecules without unwanted side reactions. Moreover, carbamates have been explored for their potential to interact with biological targets through hydrogen bonding and dipole-dipole interactions.

The synthesis of tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate involves multi-step organic transformations that require precise control over reaction conditions. Typically, the process begins with the preparation of a brominated phenyl derivative followed by selective functionalization at the amino position. The introduction of the carbamate group is often achieved through reaction with di tert-butyl dicarbonate (Boc₂O), which provides the characteristic tert-butyl ester functionality. This synthetic route underscores the compound's complexity but also highlights its synthetic accessibility given appropriate expertise.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying various parts of its structure—such as replacing or removing substituents—the compound can be tailored to exhibit desired pharmacological properties. For example, computational studies have suggested that analogs of this compound may interact with enzymes involved in inflammatory pathways, making them candidates for anti-inflammatory therapies. Similarly, modifications could enhance binding affinity to receptors implicated in neurological disorders like Alzheimer's disease or Parkinson's disease.

The incorporation of fluorescent probes derived from similar structures has also been explored in biomedical research. Fluorescent compounds are invaluable tools for imaging and diagnostics due to their ability to emit light upon excitation by external energy sources such as UV or visible light. The presence of electron-withdrawing groups like bromine can enhance fluorescence quantum yields, making these compounds suitable for high-throughput screening applications.

In conclusion,tert-butyl N-2-amino-1-(3-bromo-4-methylphenyl)ethylcarbamate (CAS No. 2019170-27-3) represents a promising intermediate with broad utility in pharmaceutical synthesis and drug development. Its structural features—particularly the combination of a tert-butyl group, an amino-substituted aromatic ring with bromine and methyl substituents—make it an attractive candidate for further exploration into novel therapeutics targeting various diseases.